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Compound of Interest

Compound Name: Synta66

Cat. No.: B1662435

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of Synta66 in dimethyl sulfoxide (DMSO). Synta66 is a potent and selective

inhibitor of the Ca2+ release-activated Ca2+ (CRAC) channel, Orail, which is a key component
of store-operated calcium entry (SOCE) in numerous cell types.[1][2][3] Accurate preparation of
stock solutions is critical for ensuring experimental reproducibility and obtaining reliable data in

studies related to immunology, oncology, and neurobiology.

Chemical and Physical Properties

Synta66 is a white to gray solid compound.[1] Its key properties are summarized below for
ease of reference.

Property Value Reference
Molecular Formula C20H17FN20s3 [1]
Molecular Weight 352.36 g/mol [1]
CAS Number 835904-51-3 [1]
Solubility in DMSO 77.5 mg/mL (approx. 220 mM) [1]
Purity >98% (typical) [3]
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Experimental Protocol: Preparing a 50 mM Stock
Solution

This protocol describes the preparation of a 50 mM stock solution of Synta66 in DMSO, a
concentration commonly used for subsequent dilution to working concentrations (e.g., 10 uM)
for in vitro experiments.[2]

2.1 Materials and Equipment

e Synta66 powder (CAS 835904-51-3)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO, cell culture grade)
» Analytical balance

e Microcentrifuge tubes (1.5 mL, sterile, amber or covered in foil)

o Pipettes and sterile filter tips

e \ortex mixer

» Water bath sonicator

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
2.2 Step-by-Step Procedure

e Preparation: Before opening the vial, allow the Synta66 powder to equilibrate to room
temperature for at least 60 minutes.[4] This prevents condensation of moisture onto the
compound.

o Calculation: To prepare a 50 mM stock solution, calculate the required mass of Synta66.

[¢]

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L)

o

For 1 mL of 50 mM stock:

o

Mass (mg) = 0.050 mol/L * 352.36 g/mol * 0.001 L = 17.62 mg
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e Weighing: Carefully weigh 17.62 mg of Synta66 powder and transfer it into a sterile 1.5 mL
microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of high-purity, anhydrous DMSO to the tube containing the Synta66 powder.[1]

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Sonication (If Necessary): If precipitation or incomplete dissolution is observed, sonicate the
solution in a water bath for 5-10 minutes.[1] Gentle warming can also aid dissolution.

 Verification: Ensure the solution is clear and free of any visible particulates before
proceeding.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile, amber
microcentrifuge tubes or clear tubes wrapped in foil.[1][4]

2.3 Workflow for Stock Solution Preparation
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Stock Solution Preparation Workflow
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Workflow for preparing Synta66 stock solution.
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Storage and Stability

Proper storage is crucial to maintain the activity of the Synta66 stock solution.

Storage .

Form Shelf Life Reference
Temperature

Solid Powder -20°C 3 years [1]

+4°C 2 years [1]

DMSO Solution -20°C 1 year [1]

-80°C 2 years [11[2]

Recommendations:
» Store aliquots in tightly sealed vials at -80°C for long-term stability.[1][2]
e Protect solutions from light.

e Avoid more than one or two freeze-thaw cycles.[1]

Application: Inhibition of Store-Operated Calcium
Entry (SOCE)

Synta66 functions by directly blocking the Orail channel pore, thereby inhibiting the influx of
extracellular Ca2* that occurs following the depletion of endoplasmic reticulum (ER) Ca2z*
stores.[2][5] This process, known as SOCE, is initiated by the STIM1 protein, which senses ER
Ca?* levels and activates Orail channels at the plasma membrane upon store depletion.

4.1 Simplified SOCE Signaling Pathway
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Mechanism of Synta66 Action
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Synta66 inhibits the Orail channel, blocking SOCE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1662435?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Synta66.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600887/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600887/
https://www.abmole.com/products/synta66.html
https://www.tocris.com/support/stability-and-storage
https://www.biorxiv.org/content/10.1101/2024.09.26.615129v1.full.pdf
https://www.benchchem.com/product/b1662435#preparing-synta66-stock-solution-in-dmso
https://www.benchchem.com/product/b1662435#preparing-synta66-stock-solution-in-dmso
https://www.benchchem.com/product/b1662435#preparing-synta66-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662435?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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